Cas no 15499-52-2 (D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4))
15499-52-2 structure
Product Name:D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
CAS No:15499-52-2
MF:C6H10K4O12P2
MW:492.477128505707
CID:121025
PubChem ID:84950
Update Time:2025-04-18
D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) Chemical and Physical Properties
Names and Identifiers
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- D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
- Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt, d-
- D-Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt
- tetrapotassium 1,6-di-O-phosphonato-D-fructose
- D-Fructose, 1,6-bis(dihydrogen phosphate), potassium salt (1:4)
- EINECS 239-529-9
- tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate
- 15499-52-2
-
- Inchi: 1S/C6H14O12P2.4K/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16;;;;/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16);;;;/q;4*+1/p-4/t3-,5-,6-;;;;/m1..../s1
- InChI Key: DLUYBGPLKYPZFU-GNWSQLALSA-J
- SMILES: [K+].[K+].[K+].[K+].P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H](C(COP(=O)([O-])[O-])=O)O)O)O
Computed Properties
- Exact Mass: 491.8195
- Monoisotopic Mass: 491.82
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 387
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 223A^2
Experimental Properties
- Density: 2.095
- Boiling Point: 722.6°Cat760mmHg
- Flash Point: 390.8°C
- PSA: 222.6
D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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